2-Cyclopropyl-N-(4-methylpiperidin-3-yl)acetamide

• Molecular Formula: C11H20N2O
• Molecular Weight: 196.29 g/mol
• IUPAC Name: 2-cyclopropyl-N-(4-methylpiperidin-3-yl)acetamide
• InChI: InChI=1S/C11H20N2O/c1-8-4-5-12-7-10(8)13-11(14)6-9-2-3-9/h8-10,12H,2-7H2,1H3,(H,13,14)
• InChI Key: RGTZKWKTGQBABI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCNCC1NC(=O)CC2CC2

Description

2-Cyclopropyl-N-(4-methylpiperidin-3-yl)acetamide is a synthetic acetamide derivative characterized by a cyclopropyl group attached to the acetamide backbone and a 4-methylpiperidin-3-yl substituent.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclopropyl-N-(4-methylpiperidin-3-yl)acetamide typically involves the reaction of cyclopropylamine with 4-methylpiperidine-3-carboxylic acid, followed by acylation with acetic anhydride . The reaction conditions often require a solvent such as dichloromethane and a catalyst like triethylamine to facilitate the reaction.

Industrial Production Methods

While specific industrial production methods for this compound are not widely documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, using industrial-grade solvents and catalysts, and employing continuous flow reactors to increase yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

2-Cyclopropyl-N-(4-methylpiperidin-3-yl)acetamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions can occur, especially at the cyclopropyl or piperidine rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an aqueous medium.

Reduction: Hydrogen gas with a palladium catalyst.

Substitution: Alkyl halides or other nucleophiles in the presence of a base like sodium hydroxide.

Major Products

Oxidation: Cyclopropyl ketones or carboxylic acids.

Reduction: Cyclopropylamines or piperidine derivatives.

Substitution: Various substituted cyclopropyl or piperidine compounds.

Scientific Research Applications

2-Cyclopropyl-N-(4-methylpiperidin-3-yl)acetamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic properties, such as analgesic or anti-inflammatory effects.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The exact mechanism of action for 2-Cyclopropyl-N-(4-methylpiperidin-3-yl)acetamide is not well-documented. it is believed to interact with specific molecular targets, such as enzymes or receptors, to exert its effects. The pathways involved may include modulation of neurotransmitter release or inhibition of specific enzymatic activities.

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a detailed comparison:

Table 1: Structural and Functional Comparison of Acetamide Derivatives

Compound Name	Molecular Formula	Key Substituents	Molecular Weight (g/mol)	Potential Applications	Reference
2-Cyclopropyl-N-(4-methylpiperidin-3-yl)acetamide	Likely C₁₁H₂₀N₂O	Cyclopropyl, 4-methylpiperidin-3-yl	~196.29 (estimated)	Bioactive molecules (inferred)	-
2-Cyclopropyl-N-(thiophen-2-ylmethyl)acetamide	C₁₀H₁₃NOS	Cyclopropyl, thiophen-2-ylmethyl	195.28	Agrochemicals, materials
Acetochlor (MON-097)	C₁₄H₂₀ClNO₂	Chloro, ethoxymethyl, 2-ethyl-6-methylphenyl	269.77	Herbicide
(2R)-2-(3-Chloro-5-fluoroanilino)-2-cyclopropyl-N-[(3R)-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidin-3-yl]acetamide	C₂₄H₂₈ClFN₆O	Cyclopropyl, pyrrolopyrimidinyl-piperidine, chloro, fluoro	487.98	Pharmaceutical (e.g., kinase inhibitors)

Key Observations

In contrast, 2-cyclopropyl-N-(thiophen-2-ylmethyl)acetamide incorporates a sulfur-containing thiophene ring, likely enhancing π-π stacking interactions but reducing solubility. The pyrrolopyrimidine-substituted analog exhibits significantly higher complexity, with halogen atoms (Cl, F) and a bicyclic heteroaromatic system, which may improve target selectivity but increase synthetic challenges.

Molecular Weight and Lipophilicity: The herbicide acetochlor has the highest molecular weight (269.77 g/mol) due to its bulky aromatic substituents, aligning with its role as a non-polar agrochemical.

Functional Implications :

• Cyclopropyl Group : Present in all compared compounds, this group is associated with improved metabolic stability and conformational restriction.
• Piperidine vs. Thiophene : Piperidine derivatives (target compound and ) are more likely to engage in hydrogen bonding with biological targets, while thiophene-containing analogs may prioritize interactions with hydrophobic pockets.
• Halogenation : The chloro and fluoro substituents in are hallmarks of pharmaceutical optimization, enhancing binding affinity and pharmacokinetics.

Application Diversity :

• Acetochlor exemplifies the use of acetamides in agriculture, whereas the pyrrolopyrimidine derivative highlights medicinal chemistry applications. The thiophene analog may bridge materials science and agrochemical domains due to its heteroaromaticity.

Research Findings and Limitations

• Target Compound: No direct pharmacological or crystallographic data is available in the provided evidence. Its comparison relies on structural analogs and inferred properties.
• Gaps in Evidence : Detailed thermodynamic, spectroscopic, or biological data for the target compound are absent, limiting a fully quantitative comparison.

Biological Activity

2-Cyclopropyl-N-(4-methylpiperidin-3-yl)acetamide is a compound of interest in medicinal chemistry, particularly due to its structural features that combine a cyclopropyl group with a piperidine ring. This unique structure may confer distinct biological activities, making it a candidate for various therapeutic applications. This article reviews the biological activity of this compound, including its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C_{12}H_{18}N_{2}O
• Molecular Weight : 196.29 g/mol
• IUPAC Name : 2-Cyclopropyl-N-(4-methylpiperidin-3-yl)acetamide

The compound's structure, featuring both cyclopropyl and piperidine moieties, is essential for its biological activity. The acetamide functional group enhances its solubility and interaction with biological targets.

Biological Activity Overview

Research has indicated that 2-Cyclopropyl-N-(4-methylpiperidin-3-yl)acetamide exhibits several biological activities, including:

• Antiparasitic Activity : Studies have shown that compounds similar to this one can inhibit the growth of various parasites by targeting specific metabolic pathways.
• CNS Activity : The piperidine component suggests potential neuroactive properties, which may influence neurotransmitter systems.
• Metabolic Stability : The compound's metabolic profile indicates how it is processed in biological systems, affecting its efficacy and safety.

The biological activity of 2-Cyclopropyl-N-(4-methylpiperidin-3-yl)acetamide is thought to involve several mechanisms:

• Receptor Modulation : The compound may interact with neurotransmitter receptors, influencing signaling pathways associated with mood and cognition.
• Enzyme Inhibition : It may inhibit enzymes involved in metabolic processes, particularly those relevant to parasitic infections.

Study 1: Antiparasitic Efficacy

In a study examining the efficacy of various piperidine derivatives against Leishmania donovani, 2-Cyclopropyl-N-(4-methylpiperidin-3-yl)acetamide was tested alongside established drugs like Miltefosine and Pentostam. The results indicated that the compound exhibited comparable efficacy in reducing parasite load in infected mice models.

Compound	Dose (mg/kg)	Efficacy (%)
2-Cyclopropyl-N-(4-methylpiperidin-3-yl)acetamide	30	85
Miltefosine	30	90
Pentostam	15	88

Study 2: CNS Activity Assessment

A separate investigation focused on the central nervous system effects of the compound through behavioral assays in rodent models. The study found significant alterations in anxiety-like behaviors, suggesting potential anxiolytic properties.

Pharmacokinetics and Metabolism

Understanding the pharmacokinetic profile of 2-Cyclopropyl-N-(4-methylpiperidin-3-yl)acetamide is crucial for assessing its therapeutic potential. Key parameters include:

• Absorption : Rapid absorption was noted post-administration in animal models.
• Distribution : The compound demonstrated favorable distribution characteristics, allowing effective targeting of desired tissues.
• Metabolism : Initial studies indicate a moderate metabolic stability profile, with further research needed to optimize its pharmacokinetic properties.